Cas no 808112-59-6 (L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl-)

L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl- structure
808112-59-6 structure
Product Name:L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl-
CAS No:808112-59-6
MF:C69H98N16O18S
MW:1471.67783498764
CID:1802566
Update Time:2024-11-27

L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl-
    • L-Methioninamide, N-[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-leucyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-seryl-L-phenylalanyl-
    • Inchi: 1S/C69H98N16O18S/c1-41(2)30-54(85(69(103)45-16-18-47(70)19-17-45)57(89)35-73-56(88)36-81-21-23-82(37-58(90)91)25-27-84(39-60(94)95)28-26-83(24-22-81)38-59(92)93)67(101)79-52(32-46-33-72-49-15-11-10-14-48(46)49)64(98)75-43(5)63(97)80-61(42(3)4)68(102)74-34-55(87)76-53(40-86)66(100)78-51(31-44-12-8-7-9-13-44)65(99)77-50(62(71)96)20-29-104-6/h7-19,33,41-43,50-54,61,72,86H,20-32,34-40,70H2,1-6H3,(H2,71,96)(H,73,88)(H,74,102)(H,75,98)(H,76,87)(H,77,99)(H,78,100)(H,79,101)(H,80,97)(H,90,91)(H,92,93)(H,94,95)/t43-,50-,51-,52-,53-,54-,61-/m0/s1
    • InChI Key: UYAQWUUDBHEIAT-RXTQOLJSSA-N
    • SMILES: C(N)(=O)[C@H](CCSC)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CC(C)C)N(C(=O)CNC(CN1CCN(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC1)=O)C(=O)C1=CC=C(N)C=C1

Experimental Properties

  • Density: 1.312±0.06 g/cm3(Predicted)
  • Boiling Point: 1756.2±65.0 °C(Predicted)
  • pka: 1.83±0.10(Predicted)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.